Cas no 61318-72-7 (Propanal, 2-methyl-, hydrate)

• Product Name: Propanal, 2-methyl-, hydrate
• CAS No: 61318-72-7
• MF: C₄H₁₀O₂
• MW: 90.1210017204285
• CID: 484297
• PubChem ID: 20552521
• Update Time: 2025-04-19

Propanal, 2-methyl-, hydrate Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-methyl-, hydrate
• 2-methylpropanal,hydrate
• 2-Methylpropanal--water (1/1)
• 61318-72-7
• DTXSID80608609

• Inchi： 1S/C4H8O.H2O/c1-4(2)3-5;/h3-4H,1-2H3;1H2
• InChI Key： MDSGFPFEWMAAFL-UHFFFAOYSA-N
• SMILES： O=CC(C)C.O

Computed Properties

• Exact Mass: 90.0681
• Monoisotopic Mass: 90.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 30.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• PSA: 48.57